Cas no 61152-01-0 (2-(2-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic Acid)

2-(2-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic Acid structure
61152-01-0 structure
Product Name:2-(2-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic Acid
CAS No:61152-01-0
MF:C11H8FNO3
MW:221.184526443481
MDL:MFCD07379312
CID:490435
PubChem ID:12282198
Update Time:2025-04-19

2-(2-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-(2-fluorophenyl)-5-methyl-
    • 2-(2-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic acid
    • Z969117718
    • AKOS008153173
    • MFCD07379312
    • DTXSID90484072
    • SY187639
    • CS-0262284
    • 61152-01-0
    • EN300-82004
    • 2-(2-Fluorophenyl)-5-methyloxazole-4-carboxylic acid
    • 2-(2-Fluorophenyl)-5-methyloxazole-4-carboxylicacid
    • 2-(2-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic Acid
    • MDL: MFCD07379312
    • Inchi: 1S/C11H8FNO3/c1-6-9(11(14)15)13-10(16-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,14,15)
    • InChI Key: ZNRMZNOYTOYDBR-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=NC(C(=O)O)=C(C)O1

Computed Properties

  • Exact Mass: 221.04884
  • Monoisotopic Mass: 221.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 400.7±55.0 °C at 760 mmHg
  • Flash Point: 196.1±31.5 °C
  • PSA: 63.33
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(2-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic Acid Security Information

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